Cas no 51908-28-2 (Benzoic acid, 2-(2-cyanoethyl)-)
51908-28-2 structure
Product Name:Benzoic acid, 2-(2-cyanoethyl)-
CAS No:51908-28-2
MF:C10H9NO2
MW:175.183962583542
CID:361111
PubChem ID:12909171
Update Time:2025-04-19
Benzoic acid, 2-(2-cyanoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2-cyanoethyl)-
- 2-(2-cyanoethyl)benzoic acid
- 51908-28-2
- DTXSID50512709
- SCHEMBL1890804
-
- Inchi: 1S/C10H9NO2/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6H,3,5H2,(H,12,13)
- InChI Key: XUISPJFBVXYTKN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CCC#N)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
Benzoic acid, 2-(2-cyanoethyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
51908-28-2 (Benzoic acid, 2-(2-cyanoethyl)-) Related Products
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